Cas no 53534-14-8 (1-(3-Bromophenyl)pyrrole-2,5-dione)

• Product Name: 1-(3-Bromophenyl)pyrrole-2,5-dione
• CAS No: 53534-14-8
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• MDL: MFCD00175233
• CID: 366196
• PubChem ID: 708855
• Update Time: 2025-11-02

1-(3-Bromophenyl)pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)-1H-pyrrole-2,5-dione
• N-(3-Bromophenyl)maleimide
• 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-(3-bromophenyl)pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione,1-(3-bromophenyl)-
• FT-0605607
• BDBM50300334
• CBMicro_044659
• A26913
• KJJYDECLTBAKCK-UHFFFAOYSA-N
• 1-(3-Bromophenyl)maleimide
• PD135219
• Cyto8B11
• BIM-0044547.P001
• CHEMBL583957
• MFCD00175233
• CS-0179865
• 53534-14-8
• AKOS000184009
• SCHEMBL2277684
• DTXSID30351774
• AC-6286
• 1-(3-bromo-phenyl)-pyrrole-2,5-dione
• AS-63893
• DB-052358
• STK247057
• 1-(3-Bromophenyl)pyrrole-2,5-dione

• MDL： MFCD00175233
• Inchi： 1S/C10H6BrNO2/c11-7-2-1-3-8(6-7)12-9(13)4-5-10(12)14/h1-6H
• InChI Key： KJJYDECLTBAKCK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 250.95800
• Monoisotopic Mass: 250.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.721
• Boiling Point: 368°C at 760 mmHg
• Flash Point: 176.4°C
• Refractive Index: 1.659
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 37.38000
• LogP: 1.94350

1-(3-Bromophenyl)pyrrole-2,5-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 1-(3-Bromophenyl)pyrrole-2,5-dione

1-(3-Bromophenyl)pyrrole-2,5-dione (CAS No. 53534-14-8): A Comprehensive Overview

1-(3-Bromophenyl)pyrrole-2,5-dione, with the CAS number 53534-14-8, is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, also known as 3-bromo-1H-pyrrole-2,5-dione, belongs to the class of pyrrole derivatives, which are widely recognized for their versatility in synthetic chemistry and material science. The presence of a bromine substituent on the phenyl ring enhances its reactivity, making it a valuable intermediate in various chemical syntheses.

The molecular structure of 1-(3-Bromophenyl)pyrrole-2,5-dione features a pyrrole-2,5-dione core attached to a 3-bromophenyl group. This unique arrangement imparts distinct chemical properties, such as high thermal stability and solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM). Researchers often utilize this compound in the development of pharmaceutical intermediates, organic electronic materials, and advanced polymers. Its ability to participate in cross-coupling reactions and cycloaddition reactions makes it a sought-after building block in synthetic chemistry.

In recent years, the demand for 1-(3-Bromophenyl)pyrrole-2,5-dione has surged due to its applications in the pharmaceutical industry. It serves as a key precursor in the synthesis of bioactive molecules and drug candidates, particularly those targeting neurological disorders and inflammatory diseases. The compound's bromine atom allows for further functionalization, enabling the creation of diverse molecular architectures. This adaptability aligns with the growing trend of personalized medicine and targeted drug delivery systems, which are hot topics in modern healthcare.

Another area where 1-(3-Bromophenyl)pyrrole-2,5-dione shines is in the field of organic electronics. With the rise of flexible electronics and wearable technology, researchers are exploring its potential as a component in organic semiconductors and conductive polymers. The compound's electron-deficient pyrrole ring contributes to its ability to facilitate charge transport, making it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells. This aligns with the global push toward sustainable energy solutions and green chemistry.

The synthesis of 1-(3-Bromophenyl)pyrrole-2,5-dione typically involves the reaction of 3-bromoaniline with maleic anhydride under controlled conditions. This process highlights the importance of precise reaction optimization and catalyst selection to achieve high yields and purity. Industrial-scale production of this compound requires adherence to Good Manufacturing Practices (GMP) to ensure consistency and safety. As the chemical industry moves toward automation and AI-driven process optimization, the production of such specialized compounds is becoming more efficient and cost-effective.

From a market perspective, the global demand for 1-(3-Bromophenyl)pyrrole-2,5-dione is expected to grow steadily, driven by its expanding applications in pharmaceuticals, electronics, and advanced materials. Suppliers and manufacturers are increasingly focusing on sustainable sourcing and eco-friendly production methods to meet the expectations of environmentally conscious consumers. This trend is reflected in the rising popularity of green chemistry initiatives and circular economy models within the chemical industry.

In conclusion, 1-(3-Bromophenyl)pyrrole-2,5-dione (CAS No. 53534-14-8) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with its versatility in synthesis and application, make it a valuable asset in modern chemistry. As research continues to uncover new uses for this compound, its role in advancing pharmaceutical innovation, sustainable energy, and cutting-edge materials will undoubtedly expand. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential to leveraging its full potential.